Cas no 16490-29-2 (4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-)

4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)- structure
16490-29-2 structure
Product Name:4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-
CAS No:16490-29-2
MF:C7H10N4O2
MW:182.17990064621
CID:197120
PubChem ID:243069
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 2,6-bis(methylamino)-
    • 2,6-bis(methylamino)pyrimidine-4-carboxylic acid
    • 2,6-bis-methylamino-pyrimidine-4-carboxylic acid
    • 4,6-Bis-methylamino-pyrimidin-carbonsaeure-(4)
    • AC1L6AS6
    • AC1Q5UDV
    • AG-K-75700
    • AR-1D4704
    • CTK0I0403
    • NSC52294
    • 16490-29-2
    • NSC-52294
    • DTXSID20287715
    • Inchi: 1S/C7H10N4O2/c1-8-5-3-4(6(12)13)10-7(9-2)11-5/h3H,1-2H3,(H,12,13)(H2,8,9,10,11)
    • InChI Key: VTXWQZSOPUBKAZ-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(=NC(NC)=N1)NC)=O

Computed Properties

  • Exact Mass: 182.0805
  • Monoisotopic Mass: 182.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 87.1Ų

Experimental Properties

  • Density: 1.43
  • Boiling Point: 462.4°Cat760mmHg
  • Flash Point: 233.4°C
  • Refractive Index: 1.688
  • PSA: 87.14
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